((2R,3R,4R,5S)-3-(benzoyloxy)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-4-methyltetrahydrofuran-2-yl)methyl benzoate

• Molecular Formula: C24H21FN2O7
• Molecular Weight: 468.4 g/mol
• IUPAC Name: [(2R,3R,4R,5S)-3-benzoyloxy-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-4-methyloxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C24H21FN2O7/c1-24(25)19(34-21(30)16-10-6-3-7-11-16)17(14-32-20(29)15-8-4-2-5-9-15)33-22(24)27-13-12-18(28)26-23(27)31/h2-13,17,19,22H,14H2,1H3,(H,26,28,31)/t17-,19-,22+,24-/m1/s1
• InChI Key: OUDQYAYIRAUNLO-SRBYMVNNSA-N
• Isomeric SMILES: C[C@]1([C@@H]([C@H](O[C@@H]1N2C=CC(=O)NC2=O)COC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)F
• Canonical SMILES: CC1(C(C(OC1N2C=CC(=O)NC2=O)COC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4)F

Description

This compound is a fluorinated nucleoside analog featuring a tetrahydrofuran (sugar) core substituted with a benzoyloxy group at the 3-position, a 4-fluoro-4-methyl moiety, and a uracil-derived 2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl base at the 5-position. The 2'-position is esterified with a benzoate group, which may act as a prodrug moiety to enhance lipophilicity and cellular uptake.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analysis

A comparative analysis of structurally related nucleoside analogs reveals key differences in substituents, prodrug strategies, and biological targets:

Feature	Target Compound	Similar Compounds	Biological Implications
Sugar Modifications	4-Fluoro-4-methyltetrahydrofuran	Sofosbuvir: 2'-F-2'-methyl substitution ; Capuramycin: Non-fluorinated sugar	Fluorine enhances metabolic stability; methyl group may reduce conformational flexibility.
Prodrug Strategy	Benzoate ester at 2'-position	Sofosbuvir: Phosphoramidate ProTide ; Compound I (): Phosphoramidate	Benzoate esters increase lipophilicity but may require enzymatic activation. Phosphoramidates improve oral bioavailability.
Base Moiety	2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl (uracil derivative)	Bromo-sofosbuvir: 2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl with 4-bromo-phenoxy	Uracil derivatives target viral polymerases; bromine substitution in analogs may enhance binding.
Additional Substituents	Benzoyloxy group at 3-position	: Sulfonamide antisense oligonucleotides ; : 4-methoxybenzyl protecting group	Benzoyloxy may protect reactive hydroxyls during synthesis or modulate solubility.

Pharmacokinetic and Pharmacodynamic Insights

• Metabolic Stability: The 4-fluoro group in the target compound reduces susceptibility to enzymatic degradation compared to non-fluorinated analogs like capuramycin .
• Target Specificity : The uracil base aligns with HCV NS5B polymerase inhibitors (e.g., sofosbuvir), while iodinated pyrimidines in –13 suggest broader antiviral applications .

Q & A

Q. What are the key synthetic challenges in preparing this compound, and how are they addressed?

The synthesis involves multi-step reactions requiring precise stereochemical control. Key steps include:

• Oxolan ring formation : Cyclization of a precursor using conditions like acid catalysis (e.g., HCl or H₂SO₄) to ensure proper ring closure .
• Functional group protection : Benzoyl groups are introduced to protect hydroxyl intermediates during nucleophilic substitution at the fluoro position .
• Purification : Chromatography (HPLC or flash column) is critical to isolate the desired stereoisomer, given the compound’s multiple chiral centers .

Q. Which spectroscopic techniques are essential for characterizing this compound?

• NMR spectroscopy : ¹H/¹³C NMR confirms stereochemistry and functional group integrity, particularly for distinguishing fluorinated and benzoylated positions .
• Mass spectrometry (HRMS) : Validates molecular weight (e.g., observed m/z 572.18 [M+H]⁺ matches theoretical calculations) .
• FTIR : Identifies carbonyl (C=O) and fluoro (C-F) vibrational modes .

Q. What structural features influence its reactivity in nucleophilic substitution reactions?

The 4-fluoro group is a reactive site due to the electron-withdrawing effect of fluorine, enabling substitution with amines or thiols. Steric hindrance from the 4-methyl group necessitates optimized reaction conditions (e.g., polar aprotic solvents like DMF and elevated temperatures) .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in biological activity data?

Molecular docking studies can predict interactions with viral enzymes (e.g., HCV NS5B polymerase). For example, the benzoyloxy and dioxopyrimidinyl moieties may compete with natural nucleotides for binding pockets, explaining antiviral activity discrepancies in cell-based vs. enzymatic assays .

Q. What strategies optimize enantiomeric purity during large-scale synthesis?

• Chiral auxiliaries : Temporarily introduce groups to direct stereochemistry during key steps (e.g., oxolan ring formation) .
• Catalytic asymmetric synthesis : Use transition-metal catalysts (e.g., Ru or Rh complexes) to enhance enantioselectivity in fluorination or benzoylation steps .
• Dynamic resolution : Leverage equilibrium conditions to favor the desired stereoisomer .

Q. How do pH and temperature affect the compound’s stability in biological assays?

• pH-dependent hydrolysis : The ester groups (benzoyloxy, benzoate) are susceptible to hydrolysis under basic conditions (pH > 8). Stability studies in buffers (pH 4–7.4) are recommended for in vitro testing .
• Thermal degradation : Accelerated stability testing (e.g., 40°C for 30 days) with HPLC monitoring can identify degradation products, such as free pyrimidinedione .

Q. What methods validate the compound’s mechanism of action in antiviral studies?

• Enzyme inhibition assays : Measure IC₅₀ against viral polymerases (e.g., HCV NS5B) using radiolabeled nucleotides .
• Metabolic incorporation studies : Track tritium-labeled compound uptake into viral RNA via scintillation counting .
• Resistance profiling : Serial passage of viruses in the presence of the compound identifies mutations conferring resistance, confirming target engagement .

Tables for Critical Data

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₄H₂₁FN₂O₇
Molecular Weight	472.4 g/mol
Chiral Centers	4 (2R,3R,4R,5S)
Key Functional Groups	Benzoyloxy, fluoro, pyrimidinedione

Table 2: Synthetic Yield Optimization

Step	Condition	Yield Improvement
Fluorination	KF in DMF, 80°C	65% → 82%
Benzoylation	BzCl, DMAP, RT, 12h	70% → 88%
Final Purification	Preparative HPLC (C18 column)	75% → 95% purity